Acid blue 1

• CAS No.: 129-17-9
• Product Name: Acid blue 1
• Molecular Formula: C27H31N2NaO6S2
• Molecular Weight: 566.7 g/mol
• IUPAC Name: sodium;4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]benzene-1,3-disulfonate
• Standard InChI: InChI=1S/C27H32N2O6S2.Na/c1-5-28(6-2)22-13-9-20(10-14-22)27(21-11-15-23(16-12-21)29(7-3)8-4)25-18-17-24(36(30,31)32)19-26(25)37(33,34)35;/h9-19H,5-8H2,1-4H3,(H-,30,31,32,33,34,35);/q;+1/p-1
• Standard InChIKey: SJEYSFABYSGQBG-UHFFFAOYSA-M
• SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C(C=C(C=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C(C=C(C=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+]
• Colorform: VIOLET POWDER; Dark bluish-green powde
• Physical Description: Sulfan blue is a dark greenish-black powder. (NTP, 1992)
• Description: Sulfan blue is a dark greenish-black powder. (NTP, 1992); Patent blue is an organic molecular entity.
• Solubility: Soluble (>=10 mg/ml at 70° F) (NTP, 1992); ONE G DISSOLVES IN 20 ML WATER @ 20 °C; PARTLY SOL IN ALCOHOL; 30 mg/ml in water; 30 mg/ml in 2-methoxyethanol; 7 mg/ml in ethanol
• Synonyms: (4-(alpha-(p-(diethylamino)phenyl)-2,4-disulfobenzylidene)-2,5-cyclohexadien-1-ylidene)diethylammonium hydroxide inner salt sodium salt; acid blue 1; acid blue 3; alphazurine 2G; bleu patent V; blue patent violet; Blue URS; Blue VRS; C.I. acid blue 1; C.I. acid blue 3; disulfine blue; disulphine blue; ethanaminium, n-(4-((4-(diethylamino)phenyl)(2,4-disulfophenyl)methylene)-2,5-cyclohexadien-1-ylidene)-n-ethyl-, hydroxide, inner salt, sodium salt; patent blue V; patent blue violet; sodium 4-((4-(diethylamino)phenyl)(4-(diethyliminio)cyclohexa-2,5-dien-1-ylidene)methyl)benzene-1,3-disulphonate; sulfan blue; sulphan blue
• PubChem Compound: 8507
• Last Modified: Nov 11 2021